Cas no 67-16-3 (Thiamine disulfide)

Thiamine disulfide is a vitamin B1 derivative and an oxidative dimer of thiamine Thiamine disulfide is an effective HIV-1 inhibitor, which can significantly inhibit the activity of HIV-1 transactivator (TAT)

Thiamine disulfide structure

Product Name:Thiamine disulfide

CAS No:67-16-3

Molecular Formula:C₂₄H₃₄N₈O₄S₂

Molecular Weight:562.7080

MDL:MFCD00010427

CID:33855

PubChem ID:87576169

Thiamine disulfide Properties

Names and Identifiers

- thiamine disulfide
- Thiamine Disulfide Hydrate
- Thiamine Disulfide H
- Aneurine Disulfide Hydrate
- N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)formamide
- Formamide, N,N'-[dithiobis[2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-
- DSSTox_RID_81993
- DSSTox_CID_26890
- DSSTox_GSID_46890
- Tox21_112773
- N-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-N-[2-[[2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-(2-hydroxyethyl)prop-1-enyl]disulfanyl]-4-hydroxy-1-methyl-but-1-enyl]formamide
- N-[(4-amino
- N-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-N-[3-[[2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylam
- A835652
- Daiomin
- thiamindisulfid
- C24-H34-N8-O4-S2
- N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(E)-3-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]disulfanyl]-5-hydroxypent-2-en-2-yl]formamide
- N,N'-[dithiobis[2-(2-hydroxyethyl)-1-methylvinylen]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]formamid
- CS-0021600
- EINECS 200-644-4
- N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(E)-3-[(E)-2-[(4-amino-2-methylpyr
- InChI=1/C24H34N8O4S2/c1-15(31(13-35)11-19-9-27-17(3)29-23(19)25)21(5-7-33)37-38-22(6-8-34)16(2)32(14-36)12-20-10-28-18(4)30-24(20)26/h9-10,13-14,33-34H,5-8,11-12H2,1-4H3,(H2,25,27,29)(H2,26,28,30)/b21-15+,22-16+
- Formamide, N,N'-(dithiobis(2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)-
- N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl)bis(N-(4-amino-2-methyl-5-pyrimidinyl)methyl))formamide
- CHEMBL1899728
- LS-69477
- NS00014362
- 1899166-52-9
- N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methylvinylene))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)formamide)
- 67-16-3
- C24H34N8O4S2
- N-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-N-[(E)-2-[[(E)-2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-(2-hydroxyethyl)prop-1-enyl]disulfanyl]-4-hydroxy-1-methyl-but-1-enyl]formamide;Thiamine disulfide
- N,N'-[dithiobis[2-(2-hydroxyethyl)-1-methylvinylene]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]formamide
- CHEBI:81715
- N-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-N-[(E)-2-[[(E)-2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-(2-hydroxyethyl)prop-1-enyl]disulfanyl]-4-hydroxy-1-methyl-but-1-enyl]formamide
- GFEGEDUIIYDMOX-YHARCJFQSA-N
- Q27155577
- TDS
- GFEGEDUIIYDMOX-YHARCJFQSA-
- NCGC00181294-01
- Algoneurina
- HY-B2224
- tiamine disulfide
- N,N'-(Disulfanediylbis(5-hydroxypent-2-ene-3,2-diyl))bis(N-((4-amino-2-methylpyrimidin-5-yl)methyl)formamide)
- +Expand
- MDL： MFCD00010427
- InChIKey： GFEGEDUIIYDMOX-UHFFFAOYSA-N
- Inchi： 1S/C24H34N8O4S2/c1-15(31(13-35)11-19-9-27-17(3)29-23(19)25)21(5-7-33)37-38-22(6-8-34)16(2)32(14-36)12-20-10-28-18(4)30-24(20)26/h9-10,13-14,33-34H,5-8,11-12H2,1-4H3,(H2,25,27,29)(H2,26,28,30)
- SMILES： S(C(C([H])([H])C([H])([H])O[H])=C(C([H])([H])[H])N(C([H])=O)C([H])([H])C1=C([H])N=C(C([H])([H])[H])N=C1N([H])[H])SC(C([H])([H])C([H])([H])O[H])=C(C([H])([H])[H])N(C([H])=O)C([H])([H])C1=C([H])N=C(C([H])([H])[H])N=C1N([H])[H]

Computed Properties

Exact Mass: 562.21400
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 13
Monoisotopic Mass: 562.214
Heavy Atom Count: 38
Complexity: 767
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Tautomer Count: 6
Surface Charge: 0
Topological Polar Surface Area: 235

Experimental Properties

LogP: 4.70820
PSA: 235.28000
Merck: 9297
Refractive Index: 1.7400 (estimate)
Boiling Point: 886.1 °C at 760 mmHg
Melting Point: 173-176°C
Flash Point: 489.7 °C
Color/Form: Uncertain
Solubility: Uncertain
Density: 1.1966 (rough estimate)

Thiamine disulfide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003V8G-5mg	Thiamine disulfide	67-16-3	>98%(HPLC)powder	5mg	$49.00
A2B Chem LLC	AB79648-5mg	Thiamine disulfide	67-16-3	>98%(HPLC)powder	5mg	$33.00
Aaron	AR003VGS-1g	Thiamine disulfide	67-16-3		1g	$12.00
abcr	AB142407-25 g	Thiamine disulfide hydrate, 98%; .	67-16-3	98%	25 g	€144.30	2023-07-20
Chemenu	CM165123-5g	Thiamine disulfide	67-16-3	97%	5g	$58	2023-01-02
ChemScence	CS-0021600-500mg	Thiamine disulfide	67-16-3	95.44%	500mg	$50.0	2022-04-26
eNovation Chemicals LLC	D753196-25g	Thiamine disulfide	67-16-3	98.0%	25g	$195	2022-06-09
MedChemExpress	HY-B2224-10mM*1mLinDMSO	Thiamine disulfide	67-16-3	95.44%	10mM*1mLinDMSO	￥550	2022-05-18
TRC	T344278-250mg	Thiamine Disulfide	67-16-3		250mg	45.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T867376-500g	Thiamine Disulfide Hydrate	67-16-3	≥98%	500g	￥5,600.00	2022-09-28

Thiamine disulfide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:67-16-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:67-16-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:67-16-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Thiamine disulfide Related Literature

1. The structural chemistry of lithium, sodium and potassium anthranilate hydrates

Frank Wiesbrock,Hubert Schmidbaur J. Chem. Soc. Dalton Trans. 2002 4703
2. The conformation of pyrogallol as a result of cocrystallization with N-heterocyclic bases

Mikelis V. Veidis,Liana Orola,Ilpo Mutikainen,Inese Sarcevica CrystEngComm 2012 14 7253
3. Studies on alkaline-earth metal sulphites. Part 9. Solid solutions of Ca3(SO4)2SO3·12H2O in Ca3(SO3)2SO4·12H2O: structure, stability, and dehydration products

Abraham Cohen,Mendel Zangen J. Chem. Soc. Dalton Trans. 1987 235
4. CCLVI.—Hydrogen and oxygen electrode titrations of some dibasic acids and of dextrose

Hubert Thomas Stanley Britton J. Chem. Soc. Trans. 1925 127 1896
5. A new approach toward the synthesis of 2,4-bis(fluoroalkyl)-substituted quinoline derivatives using fluoroalkyl amino reagent chemistry

Fallia Aribi,Etienne Schmitt,Armen Panossian,Jean-Pierre Vors,Sergiy Pazenok,Frédéric R. Leroux Org. Chem. Front. 2016 3 1392
6. Crystal structure and stereochemical non-rigidity of octacarbonyl-(η-1,3-dimethyl-2-vinylcyclopentadienyl)-μ3-propylidyne-triangulo-tri-iron

Silvio Aime,Luciano Milone,Enrico Sappa,Antonio Tiripicchio J. Chem. Soc. Dalton Trans. 1977 227
7. Stabilization and destabilization of zirconium propoxide precursors by acetylacetone

Gerald I. Spijksma,Henny J. M. Bouwmeester,Dave H. A. Blank,Vadim G. Kessler Chem. Commun. 2004 1874
8. Prodrug strategy for enhanced therapy of central nervous system disease

Xue Xia,Yang Zhou,Huile Gao Chem. Commun. 2021 57 8842
9. How is vitamin B1 oxidized to thiochrome? Elementary processes revealed by a DFT study

Shinichi Yamabe,Noriko Tsuchida,Shoko Yamazaki Org. Biomol. Chem. 2021 19 4529
10. Construction and evaluation of an iron delivery system by ultra-small nanoparticles from roast sturgeon (Acipenser schrenckiid)

Yukun Song,Kangjing Liu,Wentao Su,Shuai Hou,Tongtong Che,Mingqian Tan Food Funct. 2021 12 1147

67-16-3 (Thiamine disulfide) Related Products

59-58-5(Prosultiamine)

Recommended suppliers

Minglong (Xianning) Medicine Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.minglongchemistry.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/